Cas no 214855-12-6 (Benzothiazole,7-fluoro-)

• Product Name: Benzothiazole,7-fluoro-
• CAS No: 214855-12-6
• MF: C₇H₄FNS
• MW: 153.176763534546
• CID: 243005
• PubChem ID: 23285436
• Update Time: 2025-04-19

Benzothiazole,7-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,7-fluoro-
• Benzothiazole, 7-fluoro- (9CI)
• 7-Fluoro-1,3-benzothiazole
• WHAZFZGBTVVVMI-UHFFFAOYSA-N
• SCHEMBL6972765
• BS-51259
• 7-fluorobenzo[d]thiazole
• F73126
• 214855-12-6
• 7-fluoro-benzothiazole
• DB-274912
• BENZOTHIAZOLE, 7-FLUORO-

• Inchi： 1S/C7H4FNS/c8-5-2-1-3-6-7(5)10-4-9-6/h1-4H
• InChI Key： WHAZFZGBTVVVMI-UHFFFAOYSA-N
• SMILES： S1C=NC2C=CC=C(C1=2)F

Computed Properties

• Exact Mass: 153.00492
• Monoisotopic Mass: 153.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 12.89